Cas no 43215-29-8 (2-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile)

• Product Name: 2-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile
• CAS No: 43215-29-8
• MF: C₁₅H₁₄N₂
• MW: 222.285063266754
• CID: 5225813
• Update Time: 2026-03-07

2-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile

• Inchi： 1S/C15H14N2/c16-10-13-12-8-4-5-9-14(12)17-15(13)11-6-2-1-3-7-11/h1-3,6-7,17H,4-5,8-9H2
• InChI Key： KRIAFCYRTQBUGW-UHFFFAOYSA-N
• SMILES： N1C2=C(CCCC2)C(C#N)=C1C1=CC=CC=C1

Additional information on 2-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile

Recent Advances in the Study of 2-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile (CAS: 43215-29-8)

2-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile (CAS: 43215-29-8) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its tetrahydroindole core and phenyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a compound of interest for drug discovery and development.

The synthesis of 2-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile has been optimized in recent years, with researchers developing more efficient and scalable routes. A 2023 study published in the Journal of Medicinal Chemistry highlighted a novel one-pot synthesis method that significantly improved yield and purity. This advancement is critical for enabling large-scale production and further pharmacological evaluation of the compound.

Pharmacologically, 2-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile has demonstrated notable activity as a kinase inhibitor. Preliminary in vitro studies indicate its efficacy in targeting specific kinases involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases. Additionally, its ability to modulate cell proliferation has sparked interest in oncology research, with ongoing studies exploring its effects on various cancer cell lines.

Mechanistic studies have revealed that the compound interacts with key signaling pathways, including the MAPK and PI3K/AKT cascades. These findings, published in a 2024 issue of Bioorganic & Medicinal Chemistry Letters, provide a foundation for understanding its therapeutic potential at the molecular level. Further research is needed to elucidate its selectivity and off-target effects, which are crucial for drug development.

In conclusion, 2-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile (CAS: 43215-29-8) represents a promising candidate for further investigation in drug discovery. Its unique chemical structure, coupled with its diverse pharmacological activities, positions it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future research should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models.